Cas no 1355021-46-3 (5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole)

5-Fluoro-2-(oxolan-2-yl)-1,3-benzoxazole is a fluorinated benzoxazole derivative featuring a tetrahydrofuran (oxolane) substituent at the 2-position. This heterocyclic compound is of interest in medicinal chemistry and materials science due to its structural rigidity and potential as a building block for bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the oxolane ring contributes to improved solubility and conformational diversity. Its well-defined scaffold makes it a valuable intermediate for the synthesis of pharmaceuticals, particularly in the development of kinase inhibitors and CNS-targeting agents. The compound’s stability under standard conditions further supports its utility in synthetic applications.

5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole structure

1355021-46-3 structure

Product Name:5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole

CAS No:1355021-46-3

MF:C₁₁H₁₀FNO₂

MW:207.201006412506

CID:6424272

PubChem ID:101558027

Update Time:2025-10-28

5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

- 5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole
- 1355021-46-3
- EN300-1131694
- Inchi： 1S/C11H10FNO2/c12-7-3-4-9-8(6-7)13-11(15-9)10-2-1-5-14-10/h3-4,6,10H,1-2,5H2
- InChI Key： DCENATGNSPEHPJ-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)N=C(C1CCCO1)O2

Computed Properties

Exact Mass: 207.06955672g/mol
Monoisotopic Mass: 207.06955672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 35.3Å²

5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1131694-0.05g	5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole	1355021-46-3	95%	0.05g	$612.0	2023-10-26
Enamine	EN300-1131694-0.1g	5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole	1355021-46-3	95%	0.1g	$640.0	2023-10-26
Enamine	EN300-1131694-0.25g	5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole	1355021-46-3	95%	0.25g	$670.0	2023-10-26
Enamine	EN300-1131694-0.5g	5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole	1355021-46-3	95%	0.5g	$699.0	2023-10-26
Enamine	EN300-1131694-1.0g	5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole	1355021-46-3		1g	$728.0	2023-06-09
Enamine	EN300-1131694-2.5g	5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole	1355021-46-3	95%	2.5g	$1428.0	2023-10-26
Enamine	EN300-1131694-5.0g	5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole	1355021-46-3		5g	$2110.0	2023-06-09
Enamine	EN300-1131694-10.0g	5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole	1355021-46-3		10g	$3131.0	2023-06-09
Enamine	EN300-1131694-1g	5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole	1355021-46-3	95%	1g	$728.0	2023-10-26
Enamine	EN300-1131694-5g	5-fluoro-2-(oxolan-2-yl)-1,3-benzoxazole	1355021-46-3	95%	5g	$2110.0	2023-10-26